Journal Name:International Journal of Thermophysics
Journal ISSN:0195-928X
IF:2.416
Journal Website:http://www.springer.com/materials/journal/10765
Year of Origin:1980
Publisher:Springer New York
Number of Articles Per Year:137
Publishing Cycle:Bimonthly
OA or Not:Not
Recent metallosurfactants for sustainable catalysis in water
International Journal of Thermophysics ( IF 2.416 ) Pub Date: 2023-02-24 , DOI: 10.1016/j.cocis.2023.101689
In the field of green chemistry, micellar catalysis plays a central role for organic solvent replacement. Micelles ensure the solubilization or dispersion of catalyst and organic substrates in water imparting unique features in terms of chemo-, regio- and stereoselectivity. For metal-catalyzed reactions, a more robust approach for catalyst recycling consists in the synthesis of so-called metallosurfactants, in which a hydrophilic metal–containing headgroup is endowed with a hydrophobic ponytail, leading in water to the formation of metallomicelles. This fast-growing field of research is critically reviewed in this contribution, describing new trends and classifying the literature since 2017 based on the nature of the newly formed bond. Particular emphasis is reported on the specific features of metallosurfactants in terms of activities, selectivities and recyclability of the self-assembling catalysts.
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Engineering innovative interfaces for point-of-care diagnostics
International Journal of Thermophysics ( IF 2.416 ) Pub Date: 2023-06-08 , DOI: 10.1016/j.cocis.2023.101718
The ongoing Coronavirus disease 2019 (COVID-19) pandemic illustrates the need for sensitive and reliable tools to diagnose and monitor diseases. Traditional diagnostic approaches rely on centralized laboratory tests that result in long wait times to results and reduce the number of tests that can be given. Point-of-care tests (POCTs) are a group of technologies that miniaturize clinical assays into portable form factors that can be run both in clinical areas —in place of traditional tests— and outside of traditional clinical settings —to enable new testing paradigms. Hallmark examples of POCTs are the pregnancy test lateral flow assay and the blood glucose meter. Other uses for POCTs include diagnostic assays for diseases like COVID-19, HIV, and malaria but despite some successes, there are still unsolved challenges for fully translating these lower cost and more versatile solutions. To overcome these challenges, researchers have exploited innovations in colloid and interface science to develop various designs of POCTs for clinical applications. Herein, we provide a review of recent advancements in lateral flow assays, other paper based POCTs, protein microarray assays, microbead flow assays, and nucleic acid amplification assays. Features that are desirable to integrate into future POCTs, including simplified sample collection, end-to-end connectivity, and machine learning, are also discussed in this review.
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Vesicles displaying aggregation-induced emission: Fabrication and applications
International Journal of Thermophysics ( IF 2.416 ) Pub Date: 2022-11-06 , DOI: 10.1016/j.cocis.2022.101640
Vesicles displaying aggregation induced emission are very promising in fields related to biology. In this review, we summarized recent progresses in the creation of such vesicles and their applications. The following contents are included: 1) the general background of AIE vesicles; 2) creation of AIE vesicles with synthetic covalent compounds; 3) creation of AIE vesicles with supramolecular chemistry; 4) the application of AIE vesicles in real-time imaging, visualized drug delivery, cell communication and fission-fusion process, and light-harvesting. Finally, we envision AIE vesicles may have profound impact on medical science, biological science and material science.
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Selectivity in micellar catalysed reactions: The role of interfacial dipole, compartmentalisation, and specific interactions with the surfactants
International Journal of Thermophysics ( IF 2.416 ) Pub Date: 2023-02-13 , DOI: 10.1016/j.cocis.2023.101681
Micellar catalysis is playing a major role in green chemistry with ever increasing applications in the efficient and sustainable preparation of natural compounds, drugs, and more recently organic semiconductors for printed electronics. Most of the contributions in the field focus on the developments of surfactants and suitable formulative conditions capable of reproducing – and often improving – the yield of reactions commonly performed in organic solvents. The real ambition of the micellar catalysis approach goes beyond the improvement in the sustainability of existing methods and aims at mimicking not only the efficiency but also the selectivity of enzymatic catalysis. This review summarizes relevant examples of micellar catalysis enabled, efficient, and selective transformations, and discusses the different kind of processes impacting on the product distribution depending on the details of the formulative state achieved.
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Engineering the microstructure of biopolymer hydrogel particle dispersions to deliver functionality in foods
International Journal of Thermophysics ( IF 2.416 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.cocis.2023.101729
Biopolymer hydrogel particles provide a wide range of advantages to food applications due to their highly hydrophilic nature, the ability to tailor micro-/macro-structure and their complex rheology as dispersions. In food, dispersions of crosslinked hydrogel particles are increasingly used to create unique appearances or textures, novel aroma experiences and/or for controlled release applications. Mastering food biopolymer particle dispersions requires understanding of biopolymer physicochemistry, controlled microstructure creation, understanding the particle interactions that govern flow behavior and the characterization techniques that give insight into the structure-function relationships across the different length scales. In the present review, recent progress in crosslinked food biopolymer hydrogels across these domains is presented with a particular focus on fluid gel dispersions and controlled release. We highlight how emerging technologies/techniques might enable new microstructural understanding or designer biopolymer sequences. Finally, we highlight how these developments help to fully unlock biopolymer hydrogel dispersions for food applications.
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Self-assembly on natural cellulose: Towards high-efficient catalysts
International Journal of Thermophysics ( IF 2.416 ) Pub Date: 2022-11-02 , DOI: 10.1016/j.cocis.2022.101655
Nanoarchitectures based on the layer-by-layer self-assembly technique hold great potential for the availability and applicability of bio-inspired functional materials. The introduction of various specific functional building blocks onto the nanofibers of natural cellulose substances (e.g., commercial filter paper, cotton, etc.) through the self-assembly approach provides a facile strategy for the fabrication of artificial nanomaterials. This review summarizes a series of cellulose-based catalytic materials fabricated by utilizing the natural cellulose substance as the structural scaffolds or templates through the LbL self-assembly process. The unique three-dimensional network porous structures and high surface areas of the cellulose substances were maintained by the resultant cellulose-derived catalysts, while the excellent mechanical strength of the cellulose-based membrane catalysts was inherited from the initial cellulose substrates. When employed for the photodegradation of organic dyes, the photocatalytic hydrogen production from water splitting, and the antibiosis, these cellulose-based catalysts exhibited high activities and excellent cycling stabilities.
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High-frequency phenomena and electrochemical impedance spectroscopy at nanoelectrodes
International Journal of Thermophysics ( IF 2.416 ) Pub Date: 2022-11-02 , DOI: 10.1016/j.cocis.2022.101654
Electrochemical impedance spectroscopy (EIS) is a powerful probe of the processes taking place at an electrode. Depending on frequency, it is sensitive to the solid-liquid interface as well as to processes taking place in the solution further from the electrode. In principle, shrinking electrode dimensions allows probing these processes on the nanometer scale. In practice, however, this represents a formidable challenge. Signals resulting from the stray capacitance of the interconnects can dramatically exceed those from the electrode itself. Furthermore, miniaturized electrodes exhibit faster dynamics, and thus necessitate working at higher frequencies in order to achieve comparable performance. Here we discuss recent advances in nanoscale impedance measurements. We begin with a theoretical discussion of the main concepts and inherent tradeoffs, followed by a review of recent experimental efforts. As this field remains in its infancy, we place particular emphasis on the conceptual and technical aspects of the approaches being developed.
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Carbon nanomaterials in microbial sensing and bactericidal applications
International Journal of Thermophysics ( IF 2.416 ) Pub Date: 2023-06-17 , DOI: 10.1016/j.cocis.2023.101719
The spread of antimicrobial resistance and lesser development of new antibiotics have intensified the search for new antimicrobial and diagnostic vehicles. Carbon nanomaterials (CNMs), which broadly include carbon dots, carbon nanotubes, and graphene/graphene oxide nanostructures, have emerged as promising theranostic materials exhibiting, in many instances, potent antibacterial activities and diagnostic capabilities. Ease of synthesis, tunable physicochemical properties, biocompatibility, and diverse modes of action make CNMs a powerful class of theranostic nanomaterials. This review discusses recent studies illuminating innovative new CNMs and their applications in bacterial theranostics. We particularly emphasize the relationship between the structural parameters and overall chemical properties of CNMs and their biological impact and utilization. Overall, the expanding work on the development and use of CNMs in therapeutic, sensing, and diagnostic applications in the microbial world underscores the considerable potential of these nanomaterials.
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Supramolecular colloidal motors via chemical self-assembly
International Journal of Thermophysics ( IF 2.416 ) Pub Date: 2022-10-06 , DOI: 10.1016/j.cocis.2022.101642
A colloidal motor can convert energy stored in the environment to achieve mechanical motion and exhibit dynamic behaviors in fluids. To overcome the challenges presented to a colloidal motor, controlled molecular self-assembly technology provides new opportunities for the precise fabrication of various nanoarchitectures and facilitates fundamental research on rational design, multifunctionalization, propulsion, and controlled movement of colloidal motors. These molecular assembled colloidal motors, also called supramolecular colloidal motors, can perform special tasks at the micro- and nanoscale in the fields of biomedicine, nanotechnology, and environmental remediation. In this feature article, we first introduce the recent progress of controllable self-assembly of spatially asymmetric supramolecular colloidal motors with variable sizes, structures, and functions and discuss the relationship between structure and propulsion. Next, we review the research progress of this type of colloidal motors in biomedical and environmental fields. Finally, we propose the challenges of the supramolecular colloidal motors and future development direction.
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Review of structural design guiding the development of lipid nanoparticles for nucleic acid delivery
International Journal of Thermophysics ( IF 2.416 ) Pub Date: 2023-05-22 , DOI: 10.1016/j.cocis.2023.101705
Lipid nanoparticles (LNPs) are the most versatile and successful gene delivery systems, notably highlighted by their use in vaccines against COVID-19. LNPs have a well-defined core–shell structure, each region with its own distinctive compositions, suited for a wide range of in vivo delivery applications. Here, we discuss how a detailed knowledge of LNP structure can guide LNP formulation to improve the efficiency of delivery of their nucleic acid payload. Perspectives are detailed on how LNP structural design can guide more efficient nucleic acid transfection. Views on key physical characterization techniques needed for such developments are outlined including opinions on biophysical approaches both correlating structure with functionality in biological fluids and improving their ability to escape the endosome and deliver they payload.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 CHEMISTRY, PHYSICAL 物理化学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
15.20 55 Science Citation Index Science Citation Index Expanded Not
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